Methyl 4-(trifluoromethyl)benzoylacetate
Overview
Description
“Methyl 4-(trifluoromethyl)benzoylacetate” is a chemical compound with the molecular formula C11H9F3O3 . It is an ester and its reduction has been reported . This compound has diverse applications in various fields.
Molecular Structure Analysis
The molecular structure of “Methyl 4-(trifluoromethyl)benzoylacetate” consists of 11 carbon atoms, 9 hydrogen atoms, 3 fluorine atoms, and 3 oxygen atoms . The exact structure can be found in various chemical databases .
Physical And Chemical Properties Analysis
“Methyl 4-(trifluoromethyl)benzoylacetate” is a solid at 20 degrees Celsius . It has a molecular weight of 246.18 g/mol . The melting point ranges from 58.0 to 62.0 degrees Celsius .
Scientific Research Applications
Antifungal Activity
This compound has been noted for its antifungal properties, particularly against T. mentagrophytes, showing submicromolar MICs after 72 hours of incubation .
Chemical Synthesis
It serves as a precursor in various chemical syntheses due to its reactive ester group, which can be involved in reactions such as esterification and amidation .
Pharmaceutical Research
Methyl 4-(trifluoromethyl)benzoylacetate is used in the synthesis of pharmaceutical compounds, such as alpelisib, which is used in cancer treatment .
Material Science
The compound’s unique properties make it suitable for research in material science, particularly in developing new materials with specific desired characteristics .
Biological Studies
Its role in biological studies is significant due to its potential impact on protein structure and function, especially concerning amino acid reactivity and isomerization .
Medicinal Chemistry
It is utilized in medicinal chemistry for drug design and discovery, leveraging its trifluoromethyl group which can improve the pharmacokinetic properties of drug candidates .
MDPI - Antifungal Activity TCI AMERICA - Methyl 4-(Trifluoromethyl)benzoylacetate MDPI - FDA-Approved Trifluoromethyl Group Fisher Scientific - AMBEED methyl 4-(trifluoromethyl)benzoylacetate RSC Publishing - Comparative effects of trifluoromethyl- and methyl-group substitutions
Safety And Hazards
“Methyl 4-(trifluoromethyl)benzoylacetate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is a combustible liquid and can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
methyl 3-oxo-3-[4-(trifluoromethyl)phenyl]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3O3/c1-17-10(16)6-9(15)7-2-4-8(5-3-7)11(12,13)14/h2-5H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMJOILIYLOHXGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(=O)C1=CC=C(C=C1)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80352872 |
Source
|
| Record name | Methyl 3-oxo-3-[4-(trifluoromethyl)phenyl]propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80352872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(trifluoromethyl)benzoylacetate | |
CAS RN |
212755-76-5 |
Source
|
| Record name | Methyl 3-oxo-3-[4-(trifluoromethyl)phenyl]propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80352872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 4-(trifluoromethyl)benzoylacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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